3-methoxy-N-phenylbenzamide
CAS No.: 6833-23-4
VCID: VC0016823
Molecular Formula: C14H13NO2
Molecular Weight: 227.26 g/mol
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Description | 3-methoxy-N-phenylbenzamide is a chemical compound with the molecular formula . It has a molecular weight of 227.263 g/mol . The compound is also known by other names, including 3-Methoxy-N-phenylbenzamide . It is worth noting that synonyms such as m-Benzanisidide and m-Methoxybenzanilide have been used to describe the compound . Related compounds include N-(3-methoxyphenyl)benzamide, which shares a similar structure but has the methoxy group at a different position on the phenyl ring . Another related compound is 3-Amino-4-methoxybenzanilide, which has an amino group in addition to the methoxy group . In research contexts, a research assistant's role involves skills like data interpretation and collaborative research . A strong resume for a research assistant typically highlights research skills, knowledge of research methodologies, and the ability to work independently . |
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CAS No. | 6833-23-4 |
Product Name | 3-methoxy-N-phenylbenzamide |
Molecular Formula | C14H13NO2 |
Molecular Weight | 227.26 g/mol |
IUPAC Name | 3-methoxy-N-phenylbenzamide |
Standard InChI | InChI=1S/C14H13NO2/c1-17-13-9-5-6-11(10-13)14(16)15-12-7-3-2-4-8-12/h2-10H,1H3,(H,15,16) |
Standard InChIKey | OAAVWHUTJIJKOU-UHFFFAOYSA-N |
SMILES | COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2 |
Canonical SMILES | COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2 |
Synonyms | N-Phenyl-3-methoxybenzamide; N-Phenyl-m-anisamide; 3-Methoxybenzanilide; m-Anisanilide; |
PubChem Compound | 835330 |
Last Modified | Jul 17 2023 |
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